Cas no 908126-48-7 (3-epi-25-Hydroxy Vitamin D2)

• Product Name: 3-epi-25-Hydroxy Vitamin D2
• CAS No: 908126-48-7
• MF: C₂₈H₄₄O₂
• MW: 412.647768974304
• MDL: MFCD20264898
• CID: 1058425
• PubChem ID: 329766340
• Update Time: 2024-12-09

3-epi-25-Hydroxy Vitamin D2 Chemical and Physical Properties

Names and Identifiers

• 3-Epi-25-Hydroxyvitamin D2
• (1R,3Z)-3-[(2E)-2-[(1R,3aS,7aR)-1-[(E,2R,5S)-6-hydroxy-5,6-dimethylhept-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexan-1-ol
• (1R,3Z)-4-Methylene-3-[(2E)-2-[(1R,3aS,7aR)-octahydro-1-[(1R,2E,4S)-5-hydroxy-1,4,5-trimethyl-2-hexen-1-yl]-7a-methyl-4H-inden-4-ylidene]ethylidene]cyclohexanol (ACI)
• 9,10-Secoergosta-5,7,10(19),22-tetraene-3,25-diol, (3α,5Z,7E,22E)- (9CI)
• 3-epi-25-Hydroxy Vitamin D2

• MDL： MFCD20264898
• Inchi： 1S/C28H44O2/c1-19-10-14-24(29)18-23(19)13-12-22-8-7-17-28(6)25(15-16-26(22)28)20(2)9-11-21(3)27(4,5)30/h9,11-13,20-21,24-26,29-30H,1,7-8,10,14-18H2,2-6H3/b11-9+,22-12+,23-13-/t20-,21+,24-,25-,26+,28-/m1/s1
• InChI Key： KJKIIUAXZGLUND-FOZBYKFWSA-N
• SMILES： C[C@@]12[C@@H]([C@H](C)/C=C/[C@H](C)C(O)(C)C)CC[C@H]1/C(/CCC2)=C/C=C1/C[C@H](O)CCC/1=C

Computed Properties

• Exact Mass: 412.33400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 5

Experimental Properties

• Flash Point: Fahrenheit: 57.2 ° f
  Celsius: 14 ° c
  
• PSA: 40.46000
• LogP: 6.75590
• Color/Form: 50 μg/mL in ethanol

3-epi-25-Hydroxy Vitamin D2 Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301 + H311-H330-H372
• Warning Statement： P260-P280-P284-P301+P310-P310
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 24/25-26-48/25
• Safety Instruction： 28-36/37-45
• Hazardous Material Identification：
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Vitamin D and derivatives